Difluorophosphoric acid

Specification

• CAS No.: 13779-41-4
• Molecular Formula: F2HO2P
• Molecular Weight: 101.977 g/mol
• IUPAC Name: difluorophosphinic acid
• Standard InChI: InChI=1S/F2HO2P/c1-5(2,3)4/h(H,3,4)
• Standard InChI Key: DGTVXEHQMSJRPE-UHFFFAOYSA-N
• SMILES: OP(=O)(F)F
• Canonical SMILES: OP(=O)(F)F
• Boiling Point: 241 °F at 760 mm Hg (USCG, 1999)
• Melting Point: -139 °F (USCG, 1999)

Introduction

Physical and Chemical Properties

Difluorophosphoric acid possesses distinct physical and chemical properties that make it unique among inorganic acids. Understanding these properties is essential for its safe handling and effective utilization in chemical processes.

Basic Physical Properties

Difluorophosphoric acid is a mobile, colorless liquid that strongly fumes when exposed to air due to its reaction with atmospheric moisture. The compound has the following physical characteristics:

Property	Value
Molecular Formula	F₂HO₂P
Molecular Weight	101.98 g/mol
Physical State (15°C, 1 atm)	Liquid
Color	Colorless (yellow when impure)
Melting Point	-75°C
Boiling Point	115.9°C
Density	1.583 g/cm³ (25°C)
Specific Gravity	1.583 (25°C)
Solubility in Water	Reacts vigorously
pKa (Predicted)	-0.11±0.50

The compound has a strong, irritating odor and produces visible fumes when exposed to air due to its reaction with atmospheric moisture.

Thermodynamic Properties

The thermodynamic behavior of difluorophosphoric acid is characterized by the following parameters as indicated in the available research data:

Temperature (°F)	Liquid Density (pounds per cubic foot)
34	99.809
38	99.669
42	99.530
46	99.389
50	99.250
54	99.110
58	98.969
62	98.830
66	98.700
70	98.559
74	98.419
78	98.280
82	98.139

This data shows the temperature-dependent density changes, which are important considerations for storage and industrial applications.

Preparation and Synthesis Methods

Several methods have been developed for the synthesis of difluorophosphoric acid, with varying degrees of efficiency and purity in the final product.

Preparation from Phosphate Rock

One of the primary methods for preparing difluorophosphoric acid involves the reaction of phosphate-containing materials with fluorosulfonic acid. This process can be represented by the following reaction pathway:

The phosphorus-bearing source (such as phosphate rock) is mixed with fluorosulfonic acid, and the mixture is heated to approximately 150-400°C. The preferred temperature for optimal yield is around 350°C. During this reaction, phosphoryl fluoride and difluorophosphoric acid evolve as vapors along with sulfuric acid as a byproduct.

The reaction begins at 150°C, but maintaining the entire reactor at 350°C is advantageous for product separation. The process can be conducted by passing fluorosulfonic acid vapor through a hot bed of pulverized phosphate rock, with the volatile products collected through fractionated condensation.

Hydrolysis of Phosphoryl Fluoride

Difluorophosphoric acid can also be obtained as the hydrolysis product of phosphoryl fluoride (POF₃). The reaction can be represented as:

POF₃ + H₂O → HPO₂F₂

The amount of difluorophosphoric acid formed through this pathway depends on the moisture and hydroxyl content of the phosphate source. When using phosphate rock with 1.0-1.5% moisture content, the volatile phosphorus material typically consists of approximately 5 parts POF₃ and 1 part HPO₂F₂.

Purification Methods

For laboratory and research applications, difluorophosphoric acid can be purified using a double distillation technique. This method is particularly important for conductivity studies and other applications requiring high-purity acid.

Reactivity and Chemical Behavior

Difluorophosphoric acid demonstrates high reactivity with numerous substances, making it a versatile yet hazardous chemical reagent.

General Reactivity Profile

The compound exhibits several characteristic reactions:

• It reacts exothermically with chemical bases such as amines, amides, and inorganic hydroxides. These reactions can generate dangerously large amounts of heat in confined spaces.

• It reacts vigorously with water to form corrosive and toxic hydrofluoric acid along with significant heat evolution.

• It reacts with active metals, including structural metals like aluminum and iron, releasing hydrogen gas which is flammable.

• It can initiate the polymerization of certain alkenes, suggesting potential catalytic properties.

• It reacts with cyanide compounds to release gaseous hydrogen cyanide, presenting significant safety hazards.

Applications and Uses

Despite its corrosive nature, difluorophosphoric acid has found applications in several specialized fields.

Electrolyte Applications

Difluorophosphoric acid can be utilized as a non-aqueous electrolyte in secondary batteries. Its unique electrochemical properties make it suitable for specific battery systems where conventional aqueous electrolytes would be unsuitable.

Catalytic Applications

The compound has been employed as a catalyst in various chemical reactions, taking advantage of its strong acidic character and ability to initiate certain polymerization reactions.

Research Applications

In research settings, difluorophosphoric acid serves as an important model compound for studying the behavior of fluorinated phosphorus species. The preparation and characterization of alkali metal difluorophosphates have contributed to understanding the fundamental chemistry of these compounds.

Research Findings and Current Studies

Research on difluorophosphoric acid has expanded our understanding of its fundamental properties and potential applications.

Mass spectroscopic data for difluorophosphoric acid has been compiled by the NIST Mass Spectrometry Data Center, providing reference information for identification and analysis of this compound. While the detailed spectral data is proprietary, the availability of this information facilitates analytical work involving difluorophosphoric acid.

X-ray powder photographs and infrared spectra of alkali metal difluorophosphates have also been obtained, contributing to the structural characterization of these compounds and enhancing our understanding of the acid's chemical behavior in salt formation.